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Compound of Interest

Compound Name: H-GLU-AMC-OH

Cat. No.: B555358

This guide provides essential safety and logistical information for the proper disposal of H-
GLU-AMC-OH, a fluorogenic substrate commonly used in biochemical assays. While generally
not classified as a hazardous substance, adherence to proper disposal protocols is crucial for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Summary of Chemical and Safety Data

The following table summarizes key information for H-GLU-AMC-OH. It is imperative to handle
this compound in accordance with good industrial hygiene and safety practices.
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Identifier Information
Chemical Name L-Glutamic acid y-(7-amido-4-methylcoumarin)
Molecular Formula C15H16N20s
Molecular Weight 304.3 g/mol [1]
CAS Number 72669-53-5[2]
Appearance White to off-white powder[2]
Store lyophilized at -20°C, keep desiccated and
Storage .
protected from light.[3][4]
] Fluorogenic substrate for y-Glutamyl transferase
Primary Use

and other aminopeptidases.[2][5]

To the best of current knowledge, the chemical,

physical, and toxicological properties have not
Known Hazards . _ _

been thoroughly investigated. Handle with

caution as with any laboratory chemical.

Step-by-Step Disposal Protocol

The proper disposal method for H-GLU-AMC-OH depends on its physical state (solid or
solution) and the nature of the solvent used.

1. Disposal of Solid H-GLU-AMC-OH Waste:

Step 1: Collection

o Collect unused or waste H-GLU-AMC-OH powder in a designated, well-labeled, and
securely sealed container.

Step 2: Labeling

o Clearly label the container as "Non-hazardous Chemical Waste" and include the full
chemical name, "H-GLU-AMC-OH".

Step 3: Disposal
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o Dispose of the container in accordance with your institution's guidelines for non-hazardous
solid chemical waste. Do not dispose of it in the regular trash to prevent potential
exposure to custodial staff.[6]

2. Disposal of H-GLU-AMC-OH Solutions:
The disposal of H-GLU-AMC-OH solutions is dictated by the solvent system.
e Aqueous Solutions:
o Step 1: Neutralization
» Ensure the pH of the solution is within a neutral range (typically 6-9) before disposal.
o Step 2: Dilution

» While not always required for non-hazardous waste, it is good practice to dilute small
quantities of the solution with a large volume of water.

o Step 3: Sewer Disposal

» For non-hazardous aqueous solutions, disposal down the sanitary sewer with copious
amounts of running water is often permissible. However, always verify this with your
institution's Environmental Health and Safety (EHS) office first.[7]

e Solutions in Organic Solvents:
o Step 1: Segregation and Collection

» Collect waste solutions containing organic solvents in a designated, compatible, and
properly sealed hazardous waste container.

» Segregate halogenated and non-halogenated solvent waste if required by your
institution.[8]

o Step 2: Labeling
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» Label the container with a "Hazardous Waste" tag, listing all chemical constituents and
their approximate concentrations.[9]

o Step 3: Institutional Disposal

= Arrange for pickup and disposal through your institution's hazardous waste
management program.[9]

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the correct disposal procedure
for H-GLU-AMC-OH waste.
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H-GLU-AMC-OH Waste
Solid or Solution?
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Caption: Decision workflow for the proper disposal of H-GLU-AMC-OH.

Disclaimer: This information is intended as a guide. Researchers must consult and adhere to all
federal, state, and local regulations, as well as their institution's specific Environmental Health
and Safety (EHS) protocols for chemical waste disposal.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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